Cas no 959992-62-2 (6-Bromo-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine)

6-Bromo-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine structure

959992-62-2 structure

Product Name:6-Bromo-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine

CAS No:959992-62-2

MF:C₇H₇BrN₂O

MW:215.047280550003

MDL:MFCD09834129

CID:837903

PubChem ID:20824376

Update Time:2024-10-25

6-Bromo-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine Chemical and Physical Properties

Names and Identifiers

- 6-Bromo-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine
- OTGDCHNSXQUISE-UHFFFAOYSA-N
- FCH1393863
- AX8208516
- AB0051752
- Z5415
- ST24029659
- 6-Bromo-3,4-dihydro-2H-pyrido[3,2-b]-1,4-oxazine (ACI)
- MDL： MFCD09834129
- Inchi： 1S/C7H7BrN2O/c8-6-2-1-5-7(10-6)9-3-4-11-5/h1-2H,3-4H2,(H,9,10)
- InChI Key： OTGDCHNSXQUISE-UHFFFAOYSA-N
- SMILES： BrC1C=CC2=C(NCCO2)N=1

Computed Properties

Exact Mass: 213.97400
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 144
Topological Polar Surface Area: 34.2

Experimental Properties

PSA: 34.15000
LogP: 1.78640

6-Bromo-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-Bromo-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	OR346538-500mg	6-Bromo-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine	959992-62-2	95+%	500mg	£283.00	2023-09-01
Apollo Scientific	OR346538-1g	6-Bromo-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine	959992-62-2	95+%	1g	£428.00	2023-09-01
TRC	B689115-50mg	6-\u200bBromo-\u200b3,\u200b4-\u200bdihydro-2H-\u200bPyrido[3,\u200b2-\u200bb]\u200b-\u200b1,\u200b4-\u200boxazine	959992-62-2		50mg	$ 138.00	2023-04-18
TRC	B689115-100mg	6-\u200bBromo-\u200b3,\u200b4-\u200bdihydro-2H-\u200bPyrido[3,\u200b2-\u200bb]\u200b-\u200b1,\u200b4-\u200boxazine	959992-62-2		100mg	$ 178.00	2023-04-18
TRC	B689115-250mg	6-\u200bBromo-\u200b3,\u200b4-\u200bdihydro-2H-\u200bPyrido[3,\u200b2-\u200bb]\u200b-\u200b1,\u200b4-\u200boxazine	959992-62-2		250mg	$ 316.00	2023-04-18
TRC	B689115-500mg	6-\u200bBromo-\u200b3,\u200b4-\u200bdihydro-2H-\u200bPyrido[3,\u200b2-\u200bb]\u200b-\u200b1,\u200b4-\u200boxazine	959992-62-2		500mg	$ 523.00	2023-04-18
TRC	B689115-1g	6-\u200bBromo-\u200b3,\u200b4-\u200bdihydro-2H-\u200bPyrido[3,\u200b2-\u200bb]\u200b-\u200b1,\u200b4-\u200boxazine	959992-62-2		1g	$ 795.00	2022-06-06
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B846444-1g	6-Bromo-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine	959992-62-2	98%	1g	2,069.10	2021-05-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-VN018-50mg	6-Bromo-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine	959992-62-2	97%	50mg	216.0CNY	2021-08-03
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-VN018-250mg	6-Bromo-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine	959992-62-2	97%	250mg	819CNY	2021-05-08

6-Bromo-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine Production Method

Production Method 1

337463-88-4

959992-62-2

Reaction Conditions

1.1 Reagents: (Dimethyl sulfide)trihydroboron Solvents: Tetrahydrofuran ; 15 min, rt → 70 °C; 70 °C → rt
1.2 Reagents: Methanol

Reference

: Tetrahydro[1,8]naphthyridine sulfonamide and related compounds for use as agonists of RORγ and the treatment of disease

, World Intellectual Property Organization, , ,

Production Method 2

959992-61-1

959992-62-2

Reaction Conditions

1.1 Reagents: Iron Solvents: Acetic acid ; 5 h, 90 °C
1.2 Reagents: Potassium carbonate Solvents: Dimethylformamide ; overnight, rt → 90 °C

Reference

: Bicyclic pyridines and analogs as sirtuin modulators and their preparation and use in the treatment of diseases

, World Intellectual Property Organization, , ,

Production Method 3

337463-88-4

959992-62-2

Reaction Conditions

1.1 Reagents: (T-4)-Trihydro(tetrahydrofuran)boron Solvents: Tetrahydrofuran ; rt; 1.5 h, 90 °C
1.2 Reagents: Methanol ; 20 min, 90 °C

Reference

: Preparation of 3,4-dihydro-2H-pyrido[3,2-b]-1,4-oxazine derivatives as PI3K inhibitors for treatment of inflammation

, World Intellectual Property Organization, , ,

Production Method 4

337463-88-4

959992-62-2

Reaction Conditions

1.1 Reagents: (T-4)-Trihydro(tetrahydrofuran)boron Solvents: Tetrahydrofuran ; cooled; reflux; 1 h, reflux
1.2 Reagents: Methanol ; reflux

Reference

: Macrocyclic derivative of pyrazol[3,4-d]pyrimidin-3-one, pharmaceutical composition and use

, World Intellectual Property Organization, , ,

Production Method 5

959992-61-1

959992-62-2

Reaction Conditions

1.1 Reagents: Iron Solvents: Acetic acid ; 5 h, rt → 90 °C; cooled
1.2 Reagents: Potassium carbonate Solvents: Dimethylformamide ; 2 h, 90 °C; overnight, 90 °C → 70 °C

Reference

: Preparation of tyrosine derivatives, especially N-(benzoyl)-O-[2-[(pyridin-2-yl)amino]ethyl]-L-tyrosines and related compounds, as α5β1 integrin antagonists for treating solid tumors

, World Intellectual Property Organization, , ,

Production Method 6

337463-88-4

959992-62-2

Reaction Conditions

1.1 Reagents: (Dimethyl sulfide)trihydroboron Solvents: Tetrahydrofuran ; 2 h, reflux; reflux → rt
1.2 Reagents: Methanol ; 10 min, rt → reflux

Reference

: 3,4-Dihydro-1,4-benzoxazine, 3,4-dihydro-1,4-benzothiazine and 1,2,3,4-tetrahydroquinoxaline derivatives as alpha2C adrenoreceptor agonists and their preparation

, World Intellectual Property Organization, , ,

6-Bromo-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine Raw materials

6-Bromo-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine Preparation Products

6-Bromo-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine (959992-62-2)

6-Bromo-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine Related Literature

1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
2. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480

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Cas no 959992-62-2 (6-Bromo-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine)

6-Bromo-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

6-Bromo-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

6-Bromo-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine Pricemore >>

6-Bromo-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

Production Method 5

Production Method 6

6-Bromo-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine Raw materials

6-Bromo-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine Preparation Products

6-Bromo-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine Related Literature

Related Categories

959992-62-2 (6-Bromo-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine) Related Products